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In-Depth Technical Guide: Early Research on
Meralein Sodium
For Researchers, Scientists, and Drug Development Professionals

Introduction
Meralein sodium, an organomercuric compound, emerged in the early 20th century as a

topical antiseptic and disinfectant. Its historical significance lies in the continued exploration of

antimicrobial agents during a period of significant advancement in medicinal chemistry. This

technical guide delves into the foundational research on Meralein sodium, providing a

structured overview of its chemical properties, and referencing the key early publications that

detailed its synthesis and initial toxicological evaluations.

While comprehensive quantitative data and detailed experimental protocols from the seminal

papers are not fully accessible in modern digital archives, this guide presents the available

information and outlines the likely contents of these foundational studies.

Chemical and Physical Properties
Meralein sodium is scientifically known as monosodium salt of o-[6-hydroxy-5-

(hydroxymercuri)-2,7-diiodo-3-oxo-3H-xanthen-9-yl]benzenesulfonic acid. It is also recognized

by synonyms such as sodium meralein and the trademark Merodicein.[1]
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Below is a summary of its key chemical identifiers and properties.

Property Value Source

CAS Registry Number 4386-35-0 [1]

Molecular Formula C₁₉H₉HgI₂NaO₇S [1]

Molecular Weight 858.72 g/mol [1]

Percent Composition

Carbon (C) 26.57% [1]

Hydrogen (H) 1.06% [1]

Mercury (Hg) 23.36% [1]

Iodine (I) 29.56% [1]

Sodium (Na) 2.68% [1]

Oxygen (O) 13.04% [1]

Sulfur (S) 3.73% [1]

Physical Description

Green scales that turn dark red

upon pulverizing. Soluble in

water, with the aqueous

solution being slightly

fluorescent.

[1]

Foundational Research Papers
Two publications are consistently cited as the primary sources of early knowledge on Meralein
sodium. These papers would contain the core data required for a complete technical

understanding.

Preparation of Meralein Sodium:

Citation: Dunning, F. & Farinholt, L. H. (1929). The Preparation of Meralein and Some of

Its Derivatives. Journal of the American Chemical Society, 51(3), 804-807.
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Anticipated Content: This paper would detail the synthetic pathway for Meralein sodium.

The experimental protocol would likely include information on starting materials, reaction

conditions (temperature, pressure, reaction time), purification methods, and percentage

yield.

Pharmacology and Toxicology:

Citation: Macht, D. I. & Cook, H. M. (1931). Pharmacology and Toxicology of Meralein.

Journal of Pharmacology and Experimental Therapeutics, 43(4), 571-588.

Anticipated Content: This publication would contain the initial toxicological data. It would

be expected to include quantitative data such as the mean lethal dose (LD₅₀) in various

animal models, as well as qualitative observations of toxic effects. The experimental

protocols would describe the animal models used, the methods of administration of

Meralein sodium, and the parameters measured to assess toxicity.

Logical Relationship of Early Research
The progression of early research on a new chemical entity like Meralein sodium typically

follows a logical sequence from synthesis to biological evaluation.

Chemical Synthesis and Characterization
(Dunning & Farinholt, 1929)

Pharmacological and Toxicological Evaluation
(Macht & Cook, 1931)

Provides pure compound for testing Potential Therapeutic Application
(Antiseptic/Disinfectant)

Establishes safety and efficacy profile

Click to download full resolution via product page

Caption: Logical workflow of early Meralein sodium research.

Conclusion
The foundational research on Meralein sodium, documented in the late 1920s and early

1930s, established its chemical identity, method of preparation, and initial safety profile. While

direct access to the full quantitative data and detailed experimental protocols from these early

papers is limited, the available information provides a strong framework for understanding the

origins of this compound. For researchers and professionals in drug development, these early

studies serve as a reminder of the enduring principles of chemical synthesis and toxicological
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assessment that underpin the discovery of new therapeutic agents. Further historical archival

research may one day provide the complete details of these pioneering investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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